Cas no 1855368-04-5 (1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol)

• Product Name: 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol
• CAS No: 1855368-04-5
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 5820567
• PubChem ID: 165602367
• Update Time: 2025-05-24

1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol
• 1855368-04-5
• EN300-1652819
• 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol

• Inchi： 1S/C10H20FNO/c1-10(5-3-2-4-6-10)12-8-9(13)7-11/h9,12-13H,2-8H2,1H3
• InChI Key： JTJKRZFSZCVNLG-UHFFFAOYSA-N
• SMILES： FCC(CNC1(C)CCCCC1)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol

Introduction to 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol (CAS No. 1855368-04-5)

1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol (CAS No. 1855368-04-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanol with a unique combination of a fluoro substituent and a cyclohexylamine moiety. The structural complexity and functional group diversity of this molecule make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol consists of a primary alcohol group, a fluorine atom, and a substituted cyclohexylamine group. The presence of the fluorine atom introduces unique electronic and steric properties, which can significantly influence the compound's biological activity and pharmacokinetic profile. The cyclohexylamine moiety, on the other hand, provides additional structural flexibility and can enhance the compound's solubility and binding affinity to target receptors.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their potential to improve drug efficacy and reduce side effects. Fluorine atoms can modulate the lipophilicity and metabolic stability of molecules, making them valuable in the design of drugs with improved pharmacological properties. 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol is one such compound that has been studied for its potential as a lead molecule in the development of new therapeutic agents.

Research into the biological activities of 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol has shown promising results. Studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary investigations have suggested that it may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol has also been extensively studied. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed throughout the body, reaching its intended target sites with minimal degradation.

In terms of safety, initial toxicity studies have indicated that 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Ongoing clinical trials are currently investigating the efficacy and safety of this compound in various disease models.

The synthesis of 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol involves several steps, including the preparation of intermediate compounds and the final coupling reaction to form the desired product. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only ensure high-quality production but also provide flexibility for further modifications to explore related analogs with enhanced properties.

In conclusion, 1-Fluoro-3-[(1-methylcyclohexyl)amino]propan-2-ol (CAS No. 1855368-04-5) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, coupled with its potential therapeutic applications, makes it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its biological activities and pharmacological properties, it is likely that this compound will play a significant role in the development of novel treatments for various medical conditions.